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Compound of Interest

Compound Name: SF2312

Cat. No.: B610803 Get Quote

Essential Safety and Handling Guide for SF2312
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of SF2312, a potent natural phosphonate antibiotic and enolase inhibitor.

The following procedural guidance is designed to ensure the safety of laboratory personnel and

the integrity of research activities.

Immediate Safety and Hazard Information
SF2312 is a highly potent enolase inhibitor with IC50 values of 37.9 nM and 42.5 nM for human

recombinant ENO1 and ENO2, respectively.[1] While a comprehensive Safety Data Sheet

(SDS) with detailed physical and toxicological data is not publicly available, its biological activity

and chemical class as a phosphonate antibiotic necessitate careful handling to avoid potential

health risks. All laboratory personnel must adhere to standard safety protocols for handling

potent enzyme inhibitors and antibiotics.

General Precautions:
Work with SF2312 should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke in areas where SF2312 is handled or stored.

Wash hands thoroughly after handling the compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling SF2312. The following

table outlines the required PPE for various laboratory activities involving this compound.

Activity Required PPE

Handling solid SF2312 (weighing, preparing

solutions)

- Nitrile gloves (double-gloving recommended)-

Laboratory coat- Safety glasses with side

shields or chemical splash goggles- Respiratory

protection (N95 or higher) if handling outside of

a fume hood

Handling solutions of SF2312
- Nitrile gloves- Laboratory coat- Safety glasses

with side shields or chemical splash goggles

Spill cleanup

- Nitrile gloves (double-gloving recommended)-

Chemical-resistant laboratory coat or apron-

Chemical splash goggles and face shield-

Respiratory protection (as appropriate for the

spill size and location)

Waste disposal
- Nitrile gloves- Laboratory coat- Safety glasses

with side shields

Experimental Protocols and Handling Procedures
Solution Preparation:
For experimental use, SF2312 is typically dissolved in a suitable solvent. Due to its high

potency, accurate weighing and dilution are critical. All solution preparation should be

performed in a chemical fume hood.

Storage:
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Store SF2312 in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated

area. Refer to the supplier's instructions for optimal storage temperature and conditions to

ensure stability.

Disposal Plan: Step-by-Step Guidance
Proper disposal of SF2312 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Inactivation: While specific inactivation protocols for SF2312 are not documented, general

procedures for potent enzyme inhibitors can be followed. This may involve treatment with a

chemical deactivating agent. Consult with your institution's environmental health and safety

(EHS) office for approved methods.

Waste Segregation:

Solid Waste: Unused SF2312, contaminated gloves, bench paper, and other solid

materials should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Solutions containing SF2312 and rinseates from cleaning contaminated

glassware should be collected in a separate, labeled hazardous liquid waste container. Do

not dispose of SF2312 solutions down the drain.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the name "SF2312," and any other components of the waste stream.

Pickup and Disposal: Arrange for the collection and disposal of hazardous waste through

your institution's EHS department.

Emergency Procedures
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Situation First Aid and Emergency Response

Skin Contact

- Immediately wash the affected area with soap

and plenty of water.- Remove contaminated

clothing.- Seek medical attention if irritation

persists.

Eye Contact

- Immediately flush eyes with copious amounts

of water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.- Seek immediate

medical attention.

Inhalation

- Move the individual to fresh air.- If breathing is

difficult, provide oxygen.- Seek medical

attention.

Ingestion

- Do not induce vomiting.- If the person is

conscious, rinse their mouth with water.- Seek

immediate medical attention.

Spill

- Evacuate the immediate area.- Wear

appropriate PPE before attempting cleanup.-

Absorb liquid spills with an inert absorbent

material (e.g., vermiculite, sand).- For solid

spills, carefully sweep or scoop the material to

avoid creating dust.- Collect all contaminated

materials in a labeled hazardous waste

container.- Clean the spill area with a suitable

detergent and water.

Data Presentation
Physical and Chemical Properties of SF2312
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Property Value

Molecular Formula C5H8NO6P

Molecular Weight 213.09 g/mol

CAS Number 107729-45-3

Appearance Solid (form may vary)

Solubility
Information not readily available. Refer to

supplier documentation.

Stability Stable under recommended storage conditions.

Toxicological Data Summary
Endpoint Result Reference

IC50 (ENO1) 37.9 nM [1]

IC50 (ENO2) 42.5 nM [1]

Cellular Effects
Selectively toxic to ENO1-

deleted glioma cells.[1]
[1]

Mandatory Visualization
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Safe Handling and Disposal Workflow for SF2312
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Caption: Workflow for the safe handling and disposal of SF2312.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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